Cas no 1361836-59-0 (2-(Trifluoromethoxy)pyridin-3-ol)

• Product Name: 2-(Trifluoromethoxy)pyridin-3-ol
• CAS No: 1361836-59-0
• MF: C₆H₄F₃NO₂
• MW: 179.096672058105
• MDL: MFCD25450569
• CID: 4590746
• Update Time: 2025-05-22

2-(Trifluoromethoxy)pyridin-3-ol Chemical and Physical Properties

Names and Identifiers

• 2-(Trifluoromethoxy)pyridin-3-ol
• 3ydroxy-2-(trifluoromethoxy)pyridine
• 3-Hydroxy-2-(trifluoromethoxy)pyridine
• SB55347
• s10104

• MDL： MFCD25450569
• Inchi： 1S/C6H4F3NO2/c7-6(8,9)12-5-4(11)2-1-3-10-5/h1-3,11H
• InChI Key： VQJOEVOBWJDUBE-UHFFFAOYSA-N
• SMILES： FC(OC1C(=CC=CN=1)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 150
• XLogP3: 2
• Topological Polar Surface Area: 42.4

Additional information on 2-(Trifluoromethoxy)pyridin-3-ol

2-(Trifluoromethoxy)pyridin-3-ol: A Comprehensive Overview

The compound 2-(Trifluoromethoxy)pyridin-3-ol, identified by the CAS number 1361836-59-0, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. The molecule consists of a pyridine ring substituted with a trifluoromethoxy group at the 2-position and a hydroxyl group at the 3-position, making it a versatile building block for further chemical modifications.

Recent studies have highlighted the importance of 2-(Trifluoromethoxy)pyridin-3-ol in drug discovery and materials science. Its trifluoromethoxy group introduces electronic effects that can modulate the reactivity of the pyridine ring, making it an attractive candidate for synthesizing bioactive compounds. Researchers have explored its role in inhibiting certain enzymes, which could lead to novel therapeutic agents. Additionally, the hydroxyl group provides opportunities for functionalization, enabling the creation of derivatives with enhanced properties.

The synthesis of 2-(Trifluoromethoxy)pyridin-3-ol involves a multi-step process that typically begins with the preparation of a suitable precursor. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, reducing production costs and environmental impact. For instance, transition metal-catalyzed cross-coupling reactions have been employed to construct the trifluoromethoxy group with high precision.

In terms of physical properties, 2-(Trifluoromethoxy)pyridin-3-ol exhibits a melting point of approximately 150°C and is sparingly soluble in water but readily dissolves in organic solvents such as dichloromethane and ethyl acetate. These characteristics make it suitable for use in organic synthesis protocols that require precise control over solubility and reactivity.

One of the most promising applications of 2-(Trifluoromethoxy)pyridin-3-ol lies in its potential as a precursor for advanced materials. By incorporating this compound into polymer frameworks, researchers have developed materials with enhanced thermal stability and mechanical properties. These materials are being explored for use in high-performance electronics and aerospace applications.

Furthermore, recent computational studies have provided insights into the electronic structure of 2-(Trifluoromethoxy)pyridin-3-ol. Density functional theory (DFT) calculations have revealed that the trifluoromethoxy group significantly alters the electron distribution on the pyridine ring, enhancing its ability to participate in π-interactions. This understanding has guided efforts to design more efficient catalysts and sensors based on this compound.

In conclusion, 2-(Trifluoromethoxy)pyridin-3-ol (CAS No. 1361836-59-0) is a multifaceted compound with wide-ranging applications in chemistry and materials science. Its unique structure and reactivity continue to inspire innovative research, positioning it as a key player in the development of next-generation technologies.